![molecular formula C16H23NO2 B1212978 Inundatine CAS No. 34415-56-0](/img/structure/B1212978.png)
Inundatine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Inundatine is a sesquiterpenoid.
Scientific Research Applications
Invertebrate and Microbial Responses to Inundation
In ephemeral rivers, the transition from a terrestrial to an aquatic ecosystem due to inundation triggers various responses in aquatic invertebrates and sediment microbes. The study by Larned, Datry, and Robinson (2007) in the Selwyn River, New Zealand, found that aquatic invertebrate assemblages and microbial activities, such as sediment respiration and enzyme activity, vary with the length of the preceding dry period, impacting the ecosystem's recovery and function post-inundation. These findings highlight the importance of understanding ephemeral river dynamics for biodiversity conservation and river management (Larned, Datry, & Robinson, 2007).
Human Factors in NDT Reliability for Nuclear Applications
Bertovic, Fahlbruch, and Mueller (2013) explored the influence of human factors on the reliability of Non-Destructive Testing (NDT) in nuclear applications, such as in-service inspections of nuclear power plants. The research suggests that factors like time pressure, mental workload, and organizational practices can significantly affect the quality of manual inspection performances, emphasizing the need for optimized NDT processes and training to enhance safety in nuclear industries (Bertovic, Fahlbruch, & Mueller, 2013).
Sustainability in Bioscience Fieldwork
Wright, Ironside, and Gwynn‐Jones (2009) discussed the barriers to sustainability in scientific fieldwork, particularly in biological experimentation. The study addresses the environmental impact of scientific research and suggests methods to promote pro-environmental behaviors among researchers, contributing to the broader goal of reducing the ecological footprint of scientific practices (Wright, Ironside, & Gwynn‐Jones, 2009).
Acid Sulphate Soil Amelioration with Seawater
Mayasari and Lestari (2021) investigated the effects of inundation using seawater on the properties of acid sulphate soils, which are problematic for agriculture. Their research found that seawater concentrations and incubation periods influence soil pH and electrical conductivity, providing insights into land management strategies for such soils (Mayasari & Lestari, 2021).
Plant Pathogens for Weed Control
Research by Yandoc-Ables, Rosskopf, and Charudattan (2007) explored the use of plant pathogens as biological control agents for weeds, employing either classical or inundative (bioherbicide) strategies. This work highlights the potential of using indigenous pathogens in agriculture to develop sustainable weed management techniques (Yandoc-Ables, Rosskopf, & Charudattan, 2007).
Properties
34415-56-0 | |
Molecular Formula |
C16H23NO2 |
Molecular Weight |
261.36 g/mol |
IUPAC Name |
(1R,2R,8R,10R,13S,15R)-8-hydroxy-15-methyl-6-azapentacyclo[8.6.0.01,6.02,13.04,10]hexadecan-11-one |
InChI |
InChI=1S/C16H23NO2/c1-9-2-10-3-14(19)15-6-12(18)8-17-7-11(15)4-13(10)16(15,17)5-9/h9-13,18H,2-8H2,1H3/t9-,10+,11?,12-,13-,15+,16-/m1/s1 |
InChI Key |
BWBRKWAEVBWZTL-NMJBVOQTSA-N |
Isomeric SMILES |
C[C@@H]1C[C@H]2CC(=O)[C@@]34C[C@H](CN5[C@]3(C1)[C@@H]2CC4C5)O |
SMILES |
CC1CC2CC(=O)C34CC(CN5C3(C1)C2CC4C5)O |
Canonical SMILES |
CC1CC2CC(=O)C34CC(CN5C3(C1)C2CC4C5)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.